Cas no 2229439-75-0 (3-(2,6-dimethoxyphenyl)methylazetidin-3-ol)

• Product Name: 3-(2,6-dimethoxyphenyl)methylazetidin-3-ol
• CAS No: 2229439-75-0
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6371218
• PubChem ID: 165614801
• Update Time: 2025-05-21

3-(2,6-dimethoxyphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethoxyphenyl)methylazetidin-3-ol
• EN300-1817905
• 3-[(2,6-dimethoxyphenyl)methyl]azetidin-3-ol
• 2229439-75-0

• Inchi： 1S/C12H17NO3/c1-15-10-4-3-5-11(16-2)9(10)6-12(14)7-13-8-12/h3-5,13-14H,6-8H2,1-2H3
• InChI Key： ABXQSJLDRLRTRK-UHFFFAOYSA-N
• SMILES： OC1(CC2C(=CC=CC=2OC)OC)CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.7Ų

Additional information on 3-(2,6-dimethoxyphenyl)methylazetidin-3-ol

Recent Advances in the Study of 3-(2,6-dimethoxyphenyl)methylazetidin-3-ol (CAS: 2229439-75-0): A Promising Scaffold in Medicinal Chemistry

The compound 3-(2,6-dimethoxyphenyl)methylazetidin-3-ol (CAS: 2229439-75-0) has recently emerged as a structurally unique scaffold with significant potential in medicinal chemistry and drug discovery. This azetidine derivative, characterized by its constrained four-membered ring system and aromatic substitution pattern, has attracted attention for its diverse biological activities and synthetic versatility. Recent studies have explored its applications in targeting neurological disorders, inflammatory diseases, and infectious agents, making it a compound of considerable interest in pharmaceutical research.

Structural analysis reveals that the 2,6-dimethoxyphenyl group attached to the azetidin-3-ol core provides both steric bulk and electronic effects that influence molecular recognition. The presence of the hydroxyl group at the 3-position of the azetidine ring offers a handle for further derivatization, while the methoxy groups may contribute to improved membrane permeability. Computational modeling studies published in 2023 suggest that this scaffold can adopt multiple bioactive conformations, potentially explaining its ability to interact with various biological targets.

Recent synthetic methodologies have significantly improved access to 2229439-75-0 and its derivatives. A 2024 publication in the Journal of Medicinal Chemistry described an efficient asymmetric synthesis route with excellent enantioselectivity (>98% ee) using a chiral auxiliary approach. This advancement is particularly important as the stereochemistry at the 3-position has been shown to dramatically affect biological activity. The new synthetic protocol allows for gram-scale production, facilitating further pharmacological evaluation of this compound class.

Pharmacological investigations have identified several promising directions for 3-(2,6-dimethoxyphenyl)methylazetidin-3-ol derivatives. Most notably, a 2023 study demonstrated potent and selective inhibition of monoamine oxidase B (MAO-B) with IC50 values in the low nanomolar range. This finding suggests potential applications in neurodegenerative disorders such as Parkinson's disease. Additionally, preliminary results indicate modulatory effects on sigma receptors, although the exact binding mode remains under investigation. The compound's ability to cross the blood-brain barrier, as confirmed in recent rodent studies, further supports its neurological applications.

Structure-activity relationship (SAR) studies published in early 2024 have begun to map the pharmacophore requirements for different biological activities. Systematic modifications of the methoxy groups, azetidine nitrogen substitution, and hydroxyl group replacement have yielded important insights. Interestingly, the intact azetidin-3-ol structure appears crucial for MAO-B inhibition, while modifications to the aromatic ring system influence receptor selectivity. These findings are guiding the design of next-generation derivatives with improved potency and selectivity profiles.

The safety profile of 2229439-75-0 has been preliminarily assessed in recent toxicological studies. Acute toxicity testing in animal models showed favorable results, with no significant adverse effects observed at therapeutic doses. However, chronic toxicity data and comprehensive metabolic studies are still needed. Early ADME (absorption, distribution, metabolism, and excretion) profiling indicates moderate hepatic clearance and good oral bioavailability, suggesting potential for oral dosage form development.

Future research directions for this compound class include expanded target screening, detailed mechanistic studies, and optimization of drug-like properties. Several pharmaceutical companies have included 3-(2,6-dimethoxyphenyl)methylazetidin-3-ol derivatives in their discovery pipelines, particularly for CNS indications. The unique structural features of this scaffold, combined with its demonstrated biological activities, position it as an important platform for the development of novel therapeutic agents across multiple disease areas.